Cas no 128577-47-9 (Methyl 4-(bromomethyl)-3-fluorobenzoate)

• Product Name: Methyl 4-(bromomethyl)-3-fluorobenzoate
• CAS No: 128577-47-9
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD00273345
• CID: 91641
• PubChem ID: 18766370
• Update Time: 2025-10-05

Methyl 4-(bromomethyl)-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-3-fluorobenzoate
• MMETHYL 4-(BROMOMETHYL)-3-FLUOROBENZOATE
• 4-BROMOMETHYL-3-FLUOROBENZOIC ACID METHYL ESTER
• Benzoic acid, 4-(bromomethyl)-3-fluoro-, methyl ester
• methyl 4-bromomethyl-3-fluorobenzenecarboxylate
• Methyl 4-bromomethyl-3-fluorobenzoate
• -3-fluorobenzoate
• 4-(bromomethyl)-3-fluorobenzoic acid
• Methyl 4-bromomethyl-3-fluorobenzoat
• 4-BROMOMETHYL-3-FLUOROBENZOIC ACID METHYL
• Benzoicacid, 4-(bromomethyl)-3-fluoro-, methyl ester
• OJBQAHZJVDWSFD-UHFFFAOYSA-N
• Methyl 3-fluoro-4-bromomethylbenzoate
• AB05832
• methyl 3-fluoro-4-(bromom
• Methyl4-(bromomethyl)-3-fluorobenzoate
• SCHEMBL197186
• EN300-119904
• CS-W002596
• AKOS015911828
• methyl 4-(bromomethyl)-3-fluoro-benzoate
• SY027656
• methyl 3-fluoro-4-(bromomethyl)benzoate
• 4-bromomethyl-3-fluoro-benzoic acid methyl ester
• DS-13798
• MFCD00273345
• FT-0646888
• DTXSID30596108
• 128577-47-9
• DB-006732

• MDL： MFCD00273345
• Inchi： 1S/C9H8BrFO2/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-4H,5H2,1H3
• InChI Key： OJBQAHZJVDWSFD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=CC=1F

Computed Properties

• Exact Mass: 245.96900
• Monoisotopic Mass: 245.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 295.1±35.0 °C at 760 mmHg
• Flash Point: 132.3±25.9 °C
• Refractive Index: 1.542
• PSA: 26.30000
• LogP: 2.50720
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 4-(bromomethyl)-3-fluorobenzoate Security Information

• Signal Word：Danger
• Hazard Statement： H301 (100%) H314 (100%) H334 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H301 (100%) H314 (100%) H334 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters